Cas no 2089388-59-8 ((s)-3-(3-Fluorophenyl)-beta-alaninol hcl)

• Product Name: (s)-3-(3-Fluorophenyl)-beta-alaninol hcl
• CAS No: 2089388-59-8
• MF: C₉H₁₃ClFNO
• MW: 205.657025098801
• MDL: MFCD30470701
• CID: 4788670
• Update Time: 2026-02-27

(s)-3-(3-Fluorophenyl)-beta-alaninol hcl Chemical and Physical Properties

Names and Identifiers

• (s)-3-(3-fluorophenyl)-beta-alaninol hcl
• (S)-3-Amino-2-(3-fluorophenyl)propan-1-ol hydrochloride
• (s)-3-(3-Fluorophenyl)-beta-alaninol hcl

• MDL： MFCD30470701
• Inchi： 1S/C9H12FNO.ClH/c10-9-3-1-2-7(4-9)8(5-11)6-12;/h1-4,8,12H,5-6,11H2;1H/t8-;/m0./s1
• InChI Key： ANOZDPUDOKIUNU-QRPNPIFTSA-N
• SMILES： Cl.FC1=CC=CC(=C1)[C@H](CO)CN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 132
• Topological Polar Surface Area: 46.2

Additional information on (s)-3-(3-Fluorophenyl)-beta-alaninol hcl

Comprehensive Overview of (S)-3-(3-Fluorophenyl)-beta-alaninol HCl (CAS No. 2089388-59-8)

(S)-3-(3-Fluorophenyl)-beta-alaninol HCl (CAS No. 2089388-59-8) is a fluorinated organic compound with significant potential in pharmaceutical and biochemical research. This chiral molecule, characterized by its 3-fluorophenyl substituent and beta-alaninol backbone, has garnered attention due to its unique structural properties and applications in drug discovery. Researchers are increasingly exploring its role as a building block for novel therapeutics, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

The growing interest in fluorinated pharmaceuticals has positioned (S)-3-(3-Fluorophenyl)-beta-alaninol HCl as a compound of high relevance. Fluorination often enhances a molecule's metabolic stability, bioavailability, and binding affinity—key factors driving the search for next-generation drug candidates. Recent studies highlight its potential in addressing neurodegenerative disorders, a hot topic in medical research, given the rising global prevalence of conditions like Alzheimer's and Parkinson's diseases.

From a chemical perspective, the chiral purity of (S)-3-(3-Fluorophenyl)-beta-alaninol HCl is crucial for its biological activity. The (S)-enantiomer often exhibits distinct interactions with biological targets compared to its (R)-counterpart, making it a valuable subject for stereoselective synthesis studies. This aspect aligns with current trends in asymmetric catalysis and green chemistry, where researchers seek efficient methods to produce enantiomerically pure compounds with minimal environmental impact.

The beta-alaninol moiety in this compound contributes to its versatility. This structural feature is known to influence molecular conformation and hydrogen bonding patterns, which are critical for drug-receptor interactions. Pharmaceutical chemists frequently incorporate such fragments when designing peptide mimetics or bioisosteres, addressing common challenges in drug permeability and metabolic stability.

Market analysts note increasing demand for high-purity chiral intermediates like (S)-3-(3-Fluorophenyl)-beta-alaninol HCl, driven by the expanding contract research organization (CRO) sector and custom synthesis services. The compound's CAS No. 2089388-59-8 serves as a unique identifier in global chemical databases, facilitating procurement and regulatory compliance—a key consideration for pharmaceutical companies navigating complex intellectual property landscapes.

In analytical chemistry, characterizing (S)-3-(3-Fluorophenyl)-beta-alaninol HCl requires advanced techniques such as chiral HPLC and NMR spectroscopy. These methods verify the compound's enantiomeric excess and structural integrity, essential parameters for research applications. The fluorine atom's distinct NMR signature also makes this compound particularly useful in 19F NMR-based screening approaches, a growing area in fragment-based drug discovery.

The synthesis of (S)-3-(3-Fluorophenyl)-beta-alaninol HCl typically involves asymmetric reduction strategies or chiral resolution techniques. Recent innovations in organocatalysis and biocatalysis offer more sustainable routes to such compounds, aligning with the pharmaceutical industry's push toward green chemistry principles. These developments respond to increasing scrutiny of process mass intensity in drug manufacturing.

From a regulatory standpoint, (S)-3-(3-Fluorophenyl)-beta-alaninol HCl falls under standard handling procedures for research chemicals. Proper material safety data sheets (MSDS) provide essential guidance for storage and handling, though it's not classified as a hazardous substance under most jurisdictions. Researchers should nonetheless follow good laboratory practices (GLP) when working with this compound, as with all fine chemicals.

The future outlook for (S)-3-(3-Fluorophenyl)-beta-alaninol HCl appears promising, particularly in structure-activity relationship (SAR) studies for CNS drugs. Its structural features make it a valuable probe for investigating blood-brain barrier penetration and target engagement—two critical challenges in neuropharmacology. As computational methods like AI-assisted drug design advance, such well-characterized building blocks gain importance in virtual screening libraries.

For researchers sourcing (S)-3-(3-Fluorophenyl)-beta-alaninol HCl, verifying certificates of analysis (CoA) and supplier reliability remains essential. The compound's specialized nature means quality variations can significantly impact experimental outcomes, especially in sensitive applications like in vivo studies or high-throughput screening. Reputable suppliers typically provide detailed spectroscopic data and chiral purity documentation for this material.